![molecular formula C10H13KO4S B4988827 potassium 2-methyl-4-propoxybenzenesulfonate](/img/structure/B4988827.png)
potassium 2-methyl-4-propoxybenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Potassium 2-methyl-4-propoxybenzenesulfonate, also known as MPPS, is a chemical compound that has been widely used in scientific research. MPPS is a sulfonate derivative that is synthesized from 2-methyl-4-propoxyphenol. It has been shown to have various biochemical and physiological effects, making it an important tool for laboratory experiments.
Mechanism of Action
The mechanism of action of potassium 2-methyl-4-propoxybenzenesulfonate is not fully understood. However, it is believed that this compound acts as a surfactant by reducing the surface tension of liquids. This allows for the formation of stable emulsions and dispersions. This compound has also been shown to have a high affinity for certain types of molecules, such as proteins and DNA.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using potassium 2-methyl-4-propoxybenzenesulfonate in laboratory experiments is its ability to form stable emulsions and dispersions. This makes it useful in a variety of applications, such as drug delivery and nanoparticle synthesis. Additionally, this compound is relatively inexpensive and easy to synthesize. However, one limitation of using this compound is that its mechanism of action is not fully understood. This makes it difficult to predict its behavior in certain applications.
Future Directions
There are several future directions for the use of potassium 2-methyl-4-propoxybenzenesulfonate in scientific research. One potential application is in the development of new drug delivery systems. This compound has been shown to have excellent surface activity, which may make it useful in the formulation of new drug delivery systems. Additionally, this compound may have potential applications in the treatment of oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential applications of this compound in these areas.
Synthesis Methods
Potassium 2-methyl-4-propoxybenzenesulfonate can be synthesized through a multi-step process starting from 2-methyl-4-propoxyphenol. The first step involves the conversion of 2-methyl-4-propoxyphenol to 2-methyl-4-propoxybenzaldehyde through oxidation. The aldehyde is then reacted with sodium sulfite to form the corresponding sulfonate salt. Finally, the sodium salt is converted to the potassium salt through ion exchange.
Scientific Research Applications
Potassium 2-methyl-4-propoxybenzenesulfonate has been used in various scientific research studies. One of the most common applications of this compound is as a surfactant. It has been shown to have excellent surface activity, making it useful in emulsification and dispersion processes. This compound has also been used as a stabilizer for nanoparticles and in the synthesis of mesoporous silica materials.
properties
IUPAC Name |
potassium;2-methyl-4-propoxybenzenesulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4S.K/c1-3-6-14-9-4-5-10(8(2)7-9)15(11,12)13;/h4-5,7H,3,6H2,1-2H3,(H,11,12,13);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYIXZMBENQKKRI-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC(=C(C=C1)S(=O)(=O)[O-])C.[K+] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13KO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.